Cas no 633327-14-7 (4-methoxy-1h-indazole-5-carbonitrile)
633327-14-7 structure
Product Name:4-methoxy-1h-indazole-5-carbonitrile
CAS No:633327-14-7
MF:C9H7N3O
MW:173.171381235123
CID:959796
PubChem ID:23070230
Update Time:2025-04-19
4-methoxy-1h-indazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-methoxy-1h-indazole-5-carbonitrile
- KB-193005
- SureCN4141136
- 633327-14-7
- AKOS006306939
- SCHEMBL4141136
- DTXSID40630229
-
- Inchi: 1S/C9H7N3O/c1-13-9-6(4-10)2-3-8-7(9)5-11-12-8/h2-3,5H,1H3,(H,11,12)
- InChI Key: BHETZBRUZALQMI-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C#N)C=CC2=C1C=NN2
Computed Properties
- Exact Mass: 173.05900
- Monoisotopic Mass: 173.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.7Ų
Experimental Properties
- PSA: 61.70000
- LogP: 1.44318
4-methoxy-1h-indazole-5-carbonitrile Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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